Cas no 1344687-96-2 (5-(2-Methoxy-ethoxy)-1-phenyl-1H-pyrazole-3-carboxylic acid)

5-(2-Methoxy-ethoxy)-1-phenyl-1H-pyrazole-3-carboxylic acid is a pyrazole-based carboxylic acid derivative featuring a methoxyethoxy substituent at the 5-position and a phenyl group at the 1-position. This compound is of interest in medicinal and synthetic chemistry due to its versatile functional groups, which enable further derivatization for applications such as drug discovery and material science. The presence of both ether and carboxylic acid moieties enhances its solubility in polar organic solvents, facilitating reactions in various synthetic pathways. Its structural framework makes it a valuable intermediate for developing biologically active molecules, particularly in the design of enzyme inhibitors or receptor modulators. The compound exhibits stability under standard handling conditions, ensuring reliable performance in research applications.

5-(2-Methoxy-ethoxy)-1-phenyl-1H-pyrazole-3-carboxylic acid structure

1344687-96-2 structure

Product Name:5-(2-Methoxy-ethoxy)-1-phenyl-1H-pyrazole-3-carboxylic acid

CAS No:1344687-96-2

MF:C₁₃H₁₄N₂O₄

MW:262.261263370514

CID:5178925

Update Time:2025-10-20

5-(2-Methoxy-ethoxy)-1-phenyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(2-Methoxy-ethoxy)-1-phenyl-1H-pyrazole-3-carboxylic acid
- 1H-Pyrazole-3-carboxylic acid, 5-(2-methoxyethoxy)-1-phenyl-
- Inchi： 1S/C13H14N2O4/c1-18-7-8-19-12-9-11(13(16)17)14-15(12)10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,16,17)
- InChI Key： QPVXSLSOPAFYCW-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CC=C2)C(OCCOC)=CC(C(O)=O)=N1

5-(2-Methoxy-ethoxy)-1-phenyl-1H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM494711-1g	5-(2-Methoxyethoxy)-1-phenyl-1H-pyrazole-3-carboxylicacid	1344687-96-2	97%	1g	$436	2023-03-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD610798-1g	5-(2-Methoxyethoxy)-1-phenyl-1H-pyrazole-3-carboxylic acid	1344687-96-2	97%	1g	￥3024.0	2023-04-10

5-(2-Methoxy-ethoxy)-1-phenyl-1H-pyrazole-3-carboxylic acid Related Literature

1. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
2. Aluminium salabza complexes for fixation of CO2 to organic carbonates†

L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
3. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
4. An easier analysis of complex mixtures with highly resolved and sensitivity enhanced 2D quantitative NMR: application to tracking sugar phosphates in plants†

Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Related Categories

Additional information on 5-(2-Methoxy-ethoxy)-1-phenyl-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 5-(2-Methoxy-ethoxy)-1-phenyl-1H-pyrazole-3-carboxylic acid (CAS No. 1344687-96-2)

5-(2-Methoxy-ethoxy)-1-phenyl-1H-pyrazole-3-carboxylic acid (CAS No. 1344687-96-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core and methoxy-ethoxy side chain, is widely studied for its potential applications in drug discovery and material science. The CAS No. 1344687-96-2 serves as a critical identifier for researchers seeking precise chemical data, ensuring accuracy in experimental protocols and regulatory documentation.

The molecular structure of 5-(2-Methoxy-ethoxy)-1-phenyl-1H-pyrazole-3-carboxylic acid features a phenyl group attached to a pyrazole ring, which is further functionalized with a carboxylic acid and a methoxy-ethoxy moiety. This configuration imparts distinct physicochemical properties, making it a versatile intermediate in synthetic chemistry. Researchers often explore its reactivity in coupling reactions, esterifications, and other transformations to develop novel bioactive molecules. The pyrazole-3-carboxylic acid derivative is particularly valued for its potential in designing kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for CAS No. 1344687-96-2 has surged due to its relevance in green chemistry and sustainable synthesis. With growing environmental concerns, scientists are prioritizing eco-friendly methodologies, and this compound’s modular structure aligns well with such initiatives. Its solubility in polar solvents and compatibility with aqueous reaction conditions further enhance its appeal for green solvent-based processes. Additionally, the compound’s stability under mild conditions makes it a candidate for flow chemistry applications, a trending topic in modern organic synthesis.

Another area of interest is the compound’s role in medicinal chemistry. The 1-phenyl-1H-pyrazole scaffold is a common pharmacophore found in numerous FDA-approved drugs, highlighting its therapeutic potential. Studies suggest that 5-(2-Methoxy-ethoxy)-1-phenyl-1H-pyrazole-3-carboxylic acid could serve as a precursor for developing targeted therapies, particularly in oncology and metabolic disorders. Its ability to modulate enzyme activity and interact with biological targets has spurred investigations into its structure-activity relationships (SAR), a hot topic in drug design.

From a commercial perspective, CAS No. 1344687-96-2 is available through specialized chemical suppliers, often listed under its IUPAC name or synonyms like 5-(2-methoxyethoxy)-1-phenyl-1H-pyrazole-3-carboxylic acid. Procurement teams frequently search for this compound using long-tail keywords such as "high-purity pyrazole-3-carboxylic acid derivatives" or "methoxy-ethoxy functionalized pyrazole suppliers." Ensuring batch consistency and analytical purity (e.g., HPLC ≥98%) is crucial for industrial buyers, as these factors directly impact downstream applications.

In summary, 5-(2-Methoxy-ethoxy)-1-phenyl-1H-pyrazole-3-carboxylic acid (CAS No. 1344687-96-2) represents a multifaceted compound with broad utility in research and industry. Its structural features align with contemporary trends like sustainable synthesis, precision medicine, and high-throughput screening. As scientific inquiries into its properties expand, this compound is poised to remain a focal point in innovative chemical development.